Cas no 107323-92-2 (Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester)

• Product Name: Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
• CAS No: 107323-92-2
• MF: C₇H₁₁ClO₄
• MW: 194.612841844559
• CID: 3584698
• PubChem ID: 184025
• Update Time: 2025-04-22

Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester
• 107323-92-2
• 109123-64-0
• DTXSID40910992
• (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl carbonochloridate
• (3,4,4-Trimethyl-1,2-dioxetan-3-yl)methyl chloridocarbonate #
• ARRVGHALQNQYQW-UHFFFAOYSA-N
• Formic acid, chloro-, (3,4,4-trimethyl-1,2-dioxetan-3-yl)methyl ester

• Inchi： 1S/C7H11ClO4/c1-6(2)7(3,12-11-6)4-10-5(8)9/h4H2,1-3H3
• InChI Key： ARRVGHALQNQYQW-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC1(C)C(C)(C)OO1

Computed Properties

• Exact Mass: 194.035
• Monoisotopic Mass: 194.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.198
• Boiling Point: 186°Cat760mmHg
• Flash Point: 65.4°C
• Refractive Index: 1.434

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxetanes